Cas no 89852-45-9 (1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-)

• Product Name: 1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-
• CAS No: 89852-45-9
• MF: C₇H₁₂N₂S₃
• MW: 220.378577232361
• CID: 712401
• PubChem ID: 2818228
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-
• 5-pentylsulfanyl-3H-1,3,4-thiadiazole-2-thione
• 5-PENTYLTHIO-1,3,4-THIADIAZOLE-2-THIOL
• AKOS024341274
• FT-0620744
• SCHEMBL10011623
• 89852-45-9
• DTXSID40384750
• CCG-251396
• 5-(Pentylsulfanyl)-1,3,4-thiadiazole-2(3H)-thione
• 5-(pentylthio)-1,3,4-thiadiazole-2-thiol

• Inchi： 1S/C7H12N2S3/c1-2-3-4-5-11-7-9-8-6(10)12-7/h2-5H2,1H3,(H,8,10)
• InChI Key： DIUQFUZKOVCRSK-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CCCCC

Computed Properties

• Exact Mass: 220.01626191g/mol
• Monoisotopic Mass: 220.01626191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 107Ų